Cas no 99-32-1 (Chelidonic acid)

Chelidonic acid Properties

Names and Identifiers

• 4-Oxo-4H-pyran-2,6-dicarboxylic acid
• 4-oxopyran-2,6-dicarboxylic acid
• CHELIDONIC ACID
• CHELIDONIC ACID(RG)
• Jervasic acid
• Jervaic acid
• Jerva acid
• Compound XI*
• 2,6-Dicarboxyl-4-pyrone
• 4H-Pyran-2,6-dicarboxylic acid, 4-oxo-
• Compound XI* (Cherry and Hageman)
• 4-Oxo-1,4-pyran-2,6-dicarboxylic acid
• gamma-Pyrone-2,6-dicarboxylic acid
• T33U4W5K6O
• Chelidonic acid (not validated)
• NSC3979
• PBAYDYUZOSNJGU-UHFFFAOYSA-N
• .gamma.-Pyrone-2,6-dicarboxylic acid
• cheli
• InChI=1/C7H4O6/c8-3-1-4(6(9)10)13-5(2-3)7(11)12/h1-2H,(H,9,10)(H,11,12)
• CHEBI:3586
• s5579
• C7H4O6
• DS-1596
• FT-0623586
• AI3-19253
• y-Pyrone-2,6-dicarboxylic acid
• HMS3886K12
• EINECS 202-749-0
• BP-12076
• CCG-266462
• 4-Oxo-4H-pyran-2 pound not6-dicarboxylic acid
• HMS1537K05
• SCHEMBL70569
• Chelidonic acid, purum, anhydrous, >=98.0% (T)
• CHELIDONIC ACID [MI]
• NCGC00174597-01
• 4-Oxo-1,6-dicarboxylic acid
• DTXCID60166419
• CS-W022229
• C08476
• HY-W041489
• A19372
• UNII-T33U4W5K6O
• chelidonsaure
• MFCD00006577
• NS00041234
• 4-oxo-pyran-2,6-dicarboxylic acid
• SY031174
• c0955
• 2,6-dicarboxy-4-pyrone
• AR-360/40172582
• 4H-Pyran-2, 4-oxo-
• Chelidonic acid, 98%
• PBAYDYUZOSNJGU-UHFFFAOYSA-
• AKOS003368630
• WLN: T6O DVJ BVQ FVQ
• BB 0221249
• TimTec1_001281
• Z1238543360
• NSC 3979
• 4-Oxo-4H-pyran-2,6-dicarboxylicacid
• 99-32-1
• 5-18-08-00646 (Beilstein Handbook Reference)
• AMY36600
• BRN 0163607
• Chelidonic acid, analytical standard
• HLD
• EN300-82795
• Q908483
• DTXSID30243928
• NSC-3979
• DB-032002
• STK735535
• BBL037230
• +Expand

• MDL： MFCD00006577
• InChIKey： PBAYDYUZOSNJGU-UHFFFAOYSA-N
• Inchi： 1S/C7H4O6/c8-3-1-4(6(9)10)13-5(2-3)7(11)12/h1-2H,(H,9,10)(H,11,12)
• SMILES： O1C(C(=O)O[H])=C([H])C(C([H])=C1C(=O)O[H])=O
• BRN： 0163607

Computed Properties

• Exact Mass: 184.00100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.00078784g/mol
• Heavy Atom Count: 13
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: 0.03620
• PSA: 104.81000
• Merck: 13,2060
• Refractive Index: 1.5600 (estimate)
• Boiling Point: 238.02°C (rough estimate)
• Melting Point: 265 °C (dec.) (lit.)
• Color/Form: Powder
• Solubility: Slightly soluble in ethanol
• Density: 1.4880 (rough estimate)

Chelidonic acid Security Information

• Symbol: GHS07
• RTECS：UP7350000
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 36/37/38
• Signal Word：Warning

Chelidonic acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%